Cas no 80067-81-8 (1-(4-benzylphenyl)-2-methylpropan-1-one)

• Product name: 1-(4-benzylphenyl)-2-methylpropan-1-one
• CAS No: 80067-81-8
• MF: C₁₇H₁₈O
• MW: 238.324224948883
• CID: 2103458
• PubChem ID: 20429886

1-(4-benzylphenyl)-2-methylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-benzylphenyl)-2-methylpropan-1-one
• DA-31088
• 80067-81-8
• AKOS013819799
• SCHEMBL4418831

• Inchi： InChI=1S/C17H18O/c1-13(2)17(18)16-10-8-15(9-11-16)12-14-6-4-3-5-7-14/h3-11,13H,12H2,1-2H3
• InChI Key： HEKGMQFCUZTJEJ-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 238.135765193Da
• Monoisotopic Mass: 238.135765193Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 17.1Ų